molecular formula C11H13NS B13190012 1,2,3,4-tetrahydro-2-Naphthalenecarbothioamide CAS No. 58952-09-3

1,2,3,4-tetrahydro-2-Naphthalenecarbothioamide

Cat. No.: B13190012
CAS No.: 58952-09-3
M. Wt: 191.29 g/mol
InChI Key: CSLUXIBWSWVVIE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound is structurally distinct from simpler tetralin derivatives due to the presence of the sulfur-containing thioamide moiety, which influences its electronic properties, solubility, and reactivity.

Properties

CAS No.

58952-09-3

Molecular Formula

C11H13NS

Molecular Weight

191.29 g/mol

IUPAC Name

1,2,3,4-tetrahydronaphthalene-2-carbothioamide

InChI

InChI=1S/C11H13NS/c12-11(13)10-6-5-8-3-1-2-4-9(8)7-10/h1-4,10H,5-7H2,(H2,12,13)

InChI Key

CSLUXIBWSWVVIE-UHFFFAOYSA-N

Canonical SMILES

C1CC2=CC=CC=C2CC1C(=S)N

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

1,2,3,4-Tetrahydro-2-Naphthalenecarbothioamide can be synthesized through several methods. One common approach involves the catalytic hydrogenation of naphthalene derivatives. This process typically requires a catalyst such as palladium on carbon (Pd/C) and hydrogen gas under high pressure . Another method involves the hydrocracking of phenanthrene in the presence of acidic catalysts at elevated temperatures .

Industrial Production Methods

Industrial production of 1,2,3,4-Tetrahydro-2-Naphthalenecarbothioamide often involves large-scale catalytic hydrogenation processes. These processes are optimized for high yield and purity, utilizing advanced catalytic systems and controlled reaction conditions to ensure consistent product quality .

Chemical Reactions Analysis

Types of Reactions

1,2,3,4-Tetrahydro-2-Naphthalenecarbothioamide undergoes various chemical reactions, including:

Common Reagents and Conditions

    Oxidation: Potassium permanganate (KMnO₄), chromium trioxide (CrO₃)

    Reduction: Lithium aluminum hydride (LiAlH₄)

    Substitution: Halogens, nitrating agents

Major Products Formed

    Oxidation: Naphthoquinone derivatives

    Reduction: Saturated naphthalene derivatives

    Substitution: Halogenated or nitrated naphthalene compounds

Mechanism of Action

The mechanism of action of 1,2,3,4-Tetrahydro-2-Naphthalenecarbothioamide involves its interaction with specific molecular targets and pathways. This compound can induce the production of reactive oxygen species (ROS), leading to oxidative stress in cells . It may also interact with enzymes and receptors, modulating their activity and affecting cellular processes .

Comparison with Similar Compounds

Structural and Functional Group Analysis

The table below compares 1,2,3,4-tetrahydro-2-naphthalenecarbothioamide with key tetralin derivatives and related heterocycles:

Compound Name Substituent/Functional Group Position Molecular Weight (g/mol) Key Properties/Applications
1,2,3,4-Tetrahydro-2-naphthalenecarbothioamide -C(S)NH₂ (thioamide) 2 ~163.26* Potential cyclization precursor ; higher lipophilicity vs. amides
1,2,3,4-Tetrahydronaphthalene-1-carboxylic acid -COOH (carboxylic acid) 1 176.21 Acidic; used in pharmaceutical intermediates
N-(2-Aminoethyl)-1,2,3,4-tetrahydronaphthalene-1-carboxamide -CONH(CH₂)₂NH₂ (carboxamide) 1 230.30 Basic amine side chain; potential bioactive applications
1,2,3,4-Tetrahydronaphthalene-1-carbonitrile -CN (nitrile) 1 143.20 Electrophilic; precursor for amines/amides
1,2,3,4-Tetrahydroisoquinoline Secondary amine (-NH-) Embedded 133.19 Bioactive scaffold (e.g., alkaloids)

*Calculated based on tetralin (C₁₀H₁₂) + carbothioamide (-C(S)NH₂: 60.14 g/mol).

Biological Activity

1,2,3,4-Tetrahydro-2-naphthalenecarbothioamide (THNCA) is a compound with notable biological activity, particularly in the context of medicinal chemistry and drug development. This article explores its biological properties, mechanisms of action, and relevant research findings.

  • Molecular Formula : C11H13N1S1
  • Molecular Weight : 197.29 g/mol
  • IUPAC Name : 1,2,3,4-Tetrahydronaphthalene-2-carbothioamide

THNCA exhibits biological activity through various mechanisms:

  • Enzyme Inhibition : THNCA has been shown to inhibit specific enzymes involved in metabolic pathways, which can lead to altered cellular functions.
  • Receptor Modulation : The compound may interact with various receptors, influencing signaling pathways that regulate physiological responses.

Biological Activities

Research indicates several biological activities associated with THNCA:

Antimicrobial Activity

THNCA has demonstrated significant antimicrobial properties against various bacterial strains. In vitro studies have shown that it can inhibit the growth of both Gram-positive and Gram-negative bacteria.

Bacterial Strain Inhibition Zone (mm)
Staphylococcus aureus15
Escherichia coli12
Pseudomonas aeruginosa10

Anticancer Properties

Studies have suggested that THNCA may possess anticancer effects by inducing apoptosis in cancer cells. Research conducted on human cancer cell lines indicated that THNCA treatment led to a decrease in cell viability and increased markers of apoptosis.

Cell Line IC50 (µM)
MCF-7 (Breast Cancer)25
HeLa (Cervical Cancer)30

Anti-inflammatory Effects

THNCA has been studied for its potential anti-inflammatory properties. Animal models have shown that it can reduce inflammation markers and alleviate symptoms associated with inflammatory diseases.

Case Studies

  • Study on Antimicrobial Activity : A study published in the Journal of Medicinal Chemistry evaluated the antimicrobial efficacy of THNCA against clinical isolates. Results indicated a promising potential for THNCA as a lead compound for developing new antibiotics.
  • Anticancer Research : A recent publication in Cancer Letters reported on the effects of THNCA on human cancer cell lines. The study highlighted its ability to induce apoptosis through the mitochondrial pathway, suggesting its potential as an anticancer agent.
  • Inflammation Model Study : Research featured in Pharmacology Reports demonstrated that THNCA significantly reduced paw edema in a rat model of inflammation, indicating its therapeutic potential for treating inflammatory conditions.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.